Cas no 1273657-00-3 (3-amino-3-(2-bromo-4-methylphenyl)propan-1-ol)

• Product Name: 3-amino-3-(2-bromo-4-methylphenyl)propan-1-ol
• CAS No: 1273657-00-3
• MF: C₁₀H₁₄BrNO
• MW: 244.128262042999
• CID: 5869071
• PubChem ID: 79015855
• Update Time: 2025-10-19

3-amino-3-(2-bromo-4-methylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(2-bromo-4-methylphenyl)propan-1-ol
• EN300-1897787
• AKOS017549423
• 1273657-00-3

• Inchi： 1S/C10H14BrNO/c1-7-2-3-8(9(11)6-7)10(12)4-5-13/h2-3,6,10,13H,4-5,12H2,1H3
• InChI Key： GTXGTLHJICYKRH-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=CC=1C(CCO)N

Computed Properties

• Exact Mass: 243.02588g/mol
• Monoisotopic Mass: 243.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-amino-3-(2-bromo-4-methylphenyl)propan-1-ol

Introduction to 3-amino-3-(2-bromo-4-methylphenyl)propan-1-ol (CAS No. 1273657-00-3)

3-amino-3-(2-bromo-4-methylphenyl)propan-1-ol, identified by its CAS number 1273657-00-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif combining an amino group, a propanol backbone, and a brominated aromatic ring, exhibits potential applications in the development of novel therapeutic agents. Its molecular structure, characterized by a high degree of functional diversity, makes it a valuable intermediate in synthetic chemistry, particularly in the construction of more complex molecules.

The 2-bromo-4-methylphenyl substituent in the compound's name is particularly noteworthy, as brominated aromatic rings are frequently employed in medicinal chemistry due to their ability to enhance metabolic stability and binding affinity. The presence of both an amino and hydroxyl group on the propanol chain introduces further reactivity, allowing for diverse chemical modifications that can be tailored to specific pharmacological targets. This dual functionality has positioned 3-amino-3-(2-bromo-4-methylphenyl)propan-1-ol as a promising building block for drug discovery efforts.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs), which play crucial roles in various biological pathways. The structural features of 3-amino-3-(2-bromo-4-methylphenyl)propan-1-ol make it a candidate for designing molecules that can modulate such interactions. Specifically, the aromatic ring system can serve as a scaffold for binding to hydrophobic pockets on protein surfaces, while the amino and hydroxyl groups can engage in hydrogen bonding or other non-covalent interactions to enhance binding specificity.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Virtual screening techniques, combined with molecular docking simulations, have been utilized to identify how 3-amino-3-(2-bromo-4-methylphenyl)propan-1-ol might interact with target proteins. These studies suggest that the compound could exhibit inhibitory activity against certain kinases and transcription factors, which are implicated in diseases such as cancer and inflammatory disorders. The bromine atom on the aromatic ring further enhances its potential as a drug-like molecule by improving its interaction with polar residues in protein binding pockets.

The synthesis of 3-amino-3-(2-bromo-4-methylphenyl)propan-1-ol involves multi-step organic reactions that highlight the compound's synthetic utility. Key steps typically include bromination of a methyl-substituted benzene derivative followed by selective reduction and functional group manipulation to introduce the amino and hydroxyl groups at the desired positions. Advances in catalytic methods have improved the efficiency and selectivity of these reactions, making it feasible to produce larger quantities of the compound for research purposes.

In academic research, 3-amino-3-(2-bromo-4-methylphenyl)propan-1-ol has been explored as a precursor for more complex molecules with potential therapeutic applications. For instance, researchers have investigated its use in constructing indole derivatives known to exhibit anti-inflammatory properties. By leveraging its structural flexibility, chemists have been able to design analogs with enhanced pharmacokinetic profiles or improved target engagement.

The pharmaceutical industry has also shown interest in this compound due to its versatility as an intermediate. Its ability to undergo further derivatization allows for the creation of libraries of compounds that can be screened for biological activity. High-throughput screening (HTS) campaigns have utilized derivatives of 3-amino-3-(2-bromo-4-methylphenyl)propan-1-ol to identify novel leads for treating neurological disorders and metabolic diseases.

From a biochemical perspective, the presence of both an amino and hydroxyl group on the propanol chain suggests that 3-amino-3-(2-bromo-4-methylphenyl)propan-1-ol could interact with enzymes or receptors through multiple binding modes. This feature is advantageous for designing molecules with high affinity and selectivity. Additionally, the brominated aromatic ring may influence metabolic pathways by affecting how the compound is processed by enzymes such as cytochrome P450 oxidases.

Future research directions may focus on optimizing synthetic routes to improve yield and reduce costs associated with producing 3-amino-3-(2-bromo-4-methylphenyl)propan-1-ol on an industrial scale. Innovations in green chemistry principles could also be applied to minimize waste and energy consumption during its synthesis. Furthermore, exploring its potential role in combination therapies could provide new insights into treating multifactorial diseases where multiple targets need to be modulated simultaneously.

The broader significance of compounds like 3-amino-3-(2-bromo-4-methylphenyl)propan-1-ol lies in their contribution to expanding the chemical toolbox available for drug discovery. As our understanding of disease mechanisms advances, so does the need for innovative molecular architectures capable of addressing complex biological challenges. The unique combination of functional groups in this compound exemplifies how structural diversity can be leveraged to develop next-generation therapeutics.